2-cyclopentyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentyl-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C17H22N4O/c1-21-16(6-7-20-21)15-8-14(10-18-12-15)11-19-17(22)9-13-4-2-3-5-13/h6-8,10,12-13H,2-5,9,11H2,1H3,(H,19,22)
• InChI Key: FBACVHBPOZQXEJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CN=CC(=C2)CNC(=O)CC3CCCC3
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol
• CAS No.: 2034462-67-2

Description

2-cyclopentyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H22N4O and its molecular weight is 298.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Polysubstituted Pyridines

Research demonstrates that derivatives similar to the mentioned compound have been utilized as starting materials in the synthesis of polysubstituted pyridines. These compounds are prepared through reactions involving acetyl- and cyanoacetamide derivatives, leading to the formation of polysubstituted pyridines and further elaboration into bicyclic and tricyclic systems. Such synthetic routes offer valuable pathways for developing complex heterocyclic compounds with potential applications in drug development and material science (Abu-Shanab et al., 1994).

Facilitating Efficient Synthesis of Heterocyclic Compounds

Another research avenue explores the acylation of heteroaromatic amines to facilitate the efficient synthesis of novel classes of heterocyclic compounds such as 1,2,3-Triazolo[4,5-b]pyridines and Pyrazolo[4,3-b]pyridines. These compounds are synthesized via cyanoacetylation reactions followed by cyclization, highlighting the versatility of acetamide derivatives in constructing heterocyclic frameworks with potential pharmacological activities (Ibrahim et al., 2011).

Antitumor Activity of Novel Derivatives

A significant application of compounds similar to 2-cyclopentyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide is in the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives with evaluated antitumor activities. Research indicates that some synthesized derivatives exhibit promising inhibitory effects on different cancer cell lines, showcasing the therapeutic potential of these compounds in oncology (Albratty et al., 2017).

Insecticidal Assessment Against Cotton Leafworm

Further research investigates the insecticidal properties of heterocycles incorporating thiadiazole moieties derived from similar acetamide compounds. These studies assess the potential of newly synthesized compounds as insecticidal agents against pests such as the cotton leafworm, highlighting the compound's applicability in agricultural pest management (Fadda et al., 2017).